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Compound of Interest

Compound Name: (aS)-PH-797804

Cat. No.: B049361

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for utilizing the potent and selective
p38 mitogen-activated protein kinase (MAPK) inhibitor, (aS)-PH-797804, in flow cytometry-
based analyses. The following sections detail the mechanism of action, protocols for assessing
apoptosis and cell cycle distribution, and expected outcomes based on the inhibition of the p38
MAPK signaling pathway.

(aS)-PH-797804 is a highly selective, ATP-competitive inhibitor of p38a and p38p3 MAPK

isoforms, with IC50 values of 26 nM and 102 nM, respectively.[1] By targeting p38 MAPK, (aS)-
PH-797804 modulates downstream signaling pathways that are pivotal in cellular responses to
stress, inflammation, and regulating processes such as apoptosis and cell cycle progression.[2]

[3]

Mechanism of Action: The p38 MAPK Signaling
Pathway

The p38 MAPK pathway is a key signaling cascade that responds to a variety of extracellular
stimuli, including inflammatory cytokines and cellular stress. Activation of this pathway involves
a series of phosphorylation events, culminating in the activation of p38 MAPK. Activated p38
then phosphorylates a range of downstream substrates, including other protein kinases and
transcription factors, which in turn regulate gene expression and cellular processes.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b049361?utm_src=pdf-interest
https://www.benchchem.com/product/b049361?utm_src=pdf-body
https://www.benchchem.com/product/b049361?utm_src=pdf-body
https://www.auctoresonline.org/article/evaluation-of-cell-cycle-inhibitors-by-flow-cytometry
https://www.benchchem.com/product/b049361?utm_src=pdf-body
https://www.benchchem.com/product/b049361?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Flow_Cytometry_Analysis_of_Cell_Cycle_Arrest_with_Ceralasertib.pdf
https://aacrjournals.org/mct/article/6/2/703/236219/Inhibition-of-p38-mitogen-activated-protein-kinase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

The diagram below illustrates the central role of p38 MAPK in the signaling cascade and how
its inhibition by (aS)-PH-797804 can impact cellular functions like apoptosis and cell cycle
control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

« 1. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
¢ 2. benchchem.com [benchchem.com]

¢ 3. aacrjournals.org [aacrjournals.org]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b049361?utm_src=pdf-body-img
https://www.benchchem.com/product/b049361?utm_src=pdf-custom-synthesis
https://www.auctoresonline.org/article/evaluation-of-cell-cycle-inhibitors-by-flow-cytometry
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Flow_Cytometry_Analysis_of_Cell_Cycle_Arrest_with_Ceralasertib.pdf
https://aacrjournals.org/mct/article/6/2/703/236219/Inhibition-of-p38-mitogen-activated-protein-kinase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry
Analysis with (aS)-PH-797804]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049361#flow-cytometry-analysis-with-as-ph-797804]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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